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Compound of Interest

Compound Name: BMS-986158

Cat. No.: B606289 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
BMS-986158 is a potent and selective small molecule inhibitor of the Bromodomain and Extra-

Terminal domain (BET) family of proteins.[1][2][3] It binds to the acetyl-lysine binding sites of

BET proteins, preventing their interaction with acetylated histones.[2][3][4][5] This action

disrupts chromatin remodeling and the transcription of key oncogenes, such as c-MYC, leading

to the inhibition of tumor cell growth.[4][6] Accurate and consistent preparation of BMS-986158
stock solutions is critical for reliable in vitro and in vivo experimental results. This document

provides a detailed protocol for the preparation, storage, and handling of BMS-986158 stock

solutions using dimethyl sulfoxide (DMSO).

Physicochemical Properties and Solubility
A summary of the key quantitative data for BMS-986158 is presented in the table below for

easy reference.
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Property Value

Molecular Weight 495.62 g/mol [1][7][8][9]

Molecular Formula C₃₀H₃₃N₅O₂[1][2][8][9]

Solubility in DMSO 25 mg/mL (50.44 mM)[7][8][10]

Appearance White to off-white solid[10]

Signaling Pathway of BMS-986158
BMS-986158 acts as a BET inhibitor, disrupting the transcriptional regulation of genes involved

in cell proliferation and cancer progression. The diagram below illustrates the mechanism of

action.
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Caption: Mechanism of action of BMS-986158 as a BET inhibitor.

Experimental Protocol: Preparation of a 10 mM
BMS-986158 Stock Solution
This protocol details the steps to prepare a 10 mM stock solution of BMS-986158 in DMSO.

Materials:
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BMS-986158 powder (purity >98%)

Anhydrous/fresh Dimethyl Sulfoxide (DMSO), molecular biology grade

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Water bath or heat block (optional)

Ultrasonic bath (optional)

Procedure:

Pre-weighing Preparations:

Ensure the analytical balance is calibrated and level.

Allow the BMS-986158 container to equilibrate to room temperature before opening to

prevent condensation.

Weighing BMS-986158:

Carefully weigh out 4.96 mg of BMS-986158 powder into a sterile microcentrifuge tube.

Calculation: To prepare a 10 mM solution, the required mass is calculated as follows:

Volume = 1 mL = 0.001 L

Molarity = 10 mM = 0.01 mol/L

Molecular Weight = 495.62 g/mol

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (g) = 0.01 mol/L * 0.001 L * 495.62 g/mol = 0.0049562 g = 4.96 mg
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Dissolving in DMSO:

Add 1 mL of fresh, anhydrous DMSO to the tube containing the BMS-986158 powder. It is

crucial to use fresh DMSO as it is hygroscopic, and absorbed moisture can reduce the

solubility of the compound.[7][10]

Vortex the solution vigorously for 1-2 minutes to facilitate dissolution.

Aiding Dissolution (Optional):

If the compound does not fully dissolve, gentle warming in a water bath to 60°C or

sonication in an ultrasonic bath can be applied.[8][10]

Visually inspect the solution to ensure it is clear and free of any particulate matter.

Aliquoting and Storage:

Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile,

light-protecting microcentrifuge tubes. This minimizes freeze-thaw cycles which can

degrade the compound.

For long-term storage, store the aliquots at -80°C for up to one year.[7]

For short-term storage, aliquots can be kept at -20°C for up to one month.[7]

Experimental Workflow
The following diagram outlines the workflow for preparing the BMS-986158 stock solution.
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Caption: Workflow for BMS-986158 stock solution preparation.
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Safety Precautions
Handle BMS-986158 powder in a well-ventilated area or a chemical fume hood.

Wear appropriate personal protective equipment (PPE), including gloves, a lab coat, and

safety glasses.

Consult the Safety Data Sheet (SDS) for detailed safety and handling information.

BMS-986158 is for research use only and has not been approved for medical applications.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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